Cas no 37558-18-2 (Phorbol 12,13-dioctanoate)

• Product Name: Phorbol 12,13-dioctanoate
• CAS No: 37558-18-2
• MF: C₃₆H₅₆O₈
• MW: 616.825052261353
• CID: 323480
• Update Time: 2023-08-03

Phorbol 12,13-dioctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester (9CI)
• Octanoic acid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester (9CI
• 9aH-Cyclopropa[3,4]benz[1,2-e]azulene, octanoic acid deriv.
• Octanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester, [1aR-(1aa,1bb,4ab,7aa,7ba,8a,9b,9aa)]-
• Phorbol 12,13-dioctanoate
• Phorbol, 12,13-dioctanoate
• Octanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-

• Inchi： 1S/C36H56O8/c1-7-9-11-13-15-17-28(38)43-32-24(4)35(42)26(20-25(22-37)21-34(41)27(35)19-23(3)31(34)40)30-33(5,6)36(30,32)44-29(39)18-16-14-12-10-8-2/h19-20,24,26-27,30,32,37,41-42H,7-18,21-22H2,1-6H3/t24-,26+,27-,30-,32-,34-,35-,36-/m1/s1
• InChI Key： ICJPQGPENGQAOZ-MJINIDSISA-N
• SMILES： O(C(CCCCCCC)=O)[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)O)=O)O)OC(CCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 17
• Complexity: 1150
• Topological Polar Surface Area: 130